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Compound of Interest

Compound Name: methyl 3-methyl-4-oxobutanoate

CAS No.: 65038-34-8

Cat. No.: B2602097

Get Quote

Executive Hazard Profile & Identification
Before initiating any disposal procedure, you must validate the chemical identity and its current

state. Methyl 3-methyl-4-oxobutanoate is a bifunctional intermediate containing both an ester

and a terminal aldehyde group. This dual functionality dictates its specific disposal stream.
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Property Specification Operational Implication

Chemical Name
Methyl 3-methyl-4-

oxobutanoate

Primary identifier for waste

tags.

CAS Number 65038-34-8
Use for precise inventory

tracking.

Functional Groups
Ester (-COOCH₃), Aldehyde (-

CHO)

Flammability and Oxidation

risk.

RCRA Status
Non-Listed (Characteristic

D001)

Regulated as Ignitable Waste

(if FP < 60°C).[1]

Stability Susceptible to autoxidation
Old containers may contain

organic acids or peroxides.

Critical Safety Warning
Do not treat this merely as "organic waste." The aldehyde moiety at the C4 position renders

this compound susceptible to autoxidation upon prolonged air exposure, potentially forming

acidic byproducts or unstable peracids.

Pre-Disposal Assessment Protocol
You must characterize the waste before pouring it into a drum. Follow this logic to prevent

cross-contamination or reaction in the central waste stream.

Step 1: Physical State Inspection
Visual Check: The liquid should be clear to pale yellow.

Turbidity/Solids: If the liquid is cloudy or contains crystals, polymerization (trimerization of the

aldehyde) or oxidation (formation of carboxylic acid solids) may have occurred.

Action: Do not consolidate with bulk solvents. Label as "High Hazard: Potential

Peroxides/Polymers" and request a separate pickup.

Odor Check: A sharp, acrid smell indicates significant oxidation to the corresponding

carboxylic acid.
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Step 2: Compatibility Verification
Incompatible: Strong Oxidizers (Nitric acid, Peroxides), Strong Bases (causes ester

hydrolysis and exothermic condensation), Amines.

Compatible: Non-halogenated organic solvents (Acetone, Ethyl Acetate, Methanol).

Disposal Workflow & Decision Logic
The following diagram illustrates the decision-making process for disposing of Methyl 3-
methyl-4-oxobutanoate.
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Waste: Methyl 3-methyl-4-oxobutanoate

1. Check Physical State
(Clear vs. Cloudy/Crystals)

Solids Present?

2. Is it Pure or a Mixture?

Pure Substance

Reaction Mixture

Stream A: Non-Halogenated
Organic Waste (High BTU)

Standard Path Contains Halogens?
(DCM, Chloroform)

No (Clear Liquid)

Stream C: Lab Pack
(Separate Container)

Yes (Polymer/Peroxide Risk)

No

Stream B: Halogenated
Organic Waste

Yes

Click to download full resolution via product page

Figure 1: Decision tree for categorizing Methyl 3-methyl-4-oxobutanoate waste streams

based on purity and physical state.
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Step-by-Step Disposal Procedures
Scenario A: Routine Disposal (Pure or Solvent Mixture)
Context: Disposal of excess reagent or non-halogenated reaction mixtures.

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container. Avoid

metal cans if the waste is old/acidic.

Labeling:

Attach a hazardous waste tag immediately.

Must list: "Methyl 3-methyl-4-oxobutanoate".[2][3]

Constituents: If mixed, list all solvents (e.g., "70% Ethyl Acetate, 30% Methyl 3-methyl-4-
oxobutanoate").

Hazard Checkboxes: [x] Flammable [x] Irritant.

Consolidation:

Pour into the Non-Halogenated Organic Solvent carboy.

Crucial: Ensure the receiving carboy does not contain nitric acid or concentrated sulfuric

acid waste.

Closure: Cap tightly. Aldehydes release volatile organic compounds (VOCs) that are

respiratory irritants.

Scenario B: Spill Management (Immediate Action)
Context: Benchtop spill (< 500 mL).

Evacuate & Ventilate: Remove ignition sources immediately. The ester functionality makes

this flammable.

PPE: Nitrile gloves, lab coat, safety goggles.
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Absorb:

Use Vermiculite or Sand.

Do NOT use: Paper towels or sawdust (combustible materials increase fire risk with

flammable esters).

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty bag.

Label: "Debris from Aldehyde/Ester Spill - Flammable."

Regulatory & Compliance Data (RCRA)
When manifesting this waste for external disposal (via a vendor like Clean Harbors or Veolia),

use the following codes.

Parameter Code/Value Explanation

EPA Waste Code D001

Ignitable Characteristic (Flash

point likely < 60°C or

combustible liquid).

Secondary Code None
Not P-listed or U-listed

specifically.

DOT Shipping Name
Esters, n.o.s. (Methyl 3-methyl-

4-oxobutanoate)

"n.o.s." = Not Otherwise

Specified.

DOT Hazard Class 3 (Flammable Liquid) Standard for low MW esters.

Packing Group III
Indicates minor to moderate

danger.

Expert Insight: While this compound is not explicitly U-listed, "Generator Knowledge" implies

that its flammability and aldehyde reactivity make it a hazardous waste. You cannot dispose of

this down the drain.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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